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Introduction
Antifungal susceptibility testing (AST) is a critical tool in the discovery and development of new

antifungal agents, as well as in clinical settings for guiding therapeutic decisions. The broth

microdilution assay is a standardized method for determining the minimum inhibitory

concentration (MIC) of an antifungal agent against a specific fungus. This document provides a

detailed protocol for performing a broth microdilution assay to determine the susceptibility of

fungal isolates to Antifungal Agent 17, a compound with known activity against Botrytis

cinerea[1].

The principles of this protocol are based on established standards from the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST), which provide reproducible methods for testing the in vitro

activity of antifungal agents against yeasts and filamentous fungi[2][3]. Adherence to a

standardized protocol is crucial for ensuring inter-laboratory reproducibility and the generation

of reliable data[4].
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a. Fungal Isolates and Quality Control Strains:

Test isolates should be subcultured on appropriate agar plates (e.g., Sabouraud Dextrose

Agar) to ensure purity and viability.

Include quality control (QC) strains with known MIC ranges for Antifungal Agent 17 (if

available) or standard antifungal agents. Commonly used QC strains include Candida

parapsilosis ATCC 22019 and Candida krusei ATCC 6258[5][6][7].

b. Antifungal Agent 17 Stock Solution:

Prepare a stock solution of Antifungal Agent 17 in a suitable solvent (e.g., dimethyl

sulfoxide - DMSO). The final concentration of the solvent in the assay should not exceed a

level that affects fungal growth.

The stock solution should be stored at an appropriate temperature as recommended by the

manufacturer.

c. Culture Medium:

RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS (3-(N-

morpholino)propanesulfonic acid) is the standard medium for antifungal susceptibility testing

of most fungi[2][8][9]. For certain organisms, other media may be more appropriate[10].

Experimental Workflow
A generalized workflow for the broth microdilution assay is depicted below.
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Experimental Workflow: Broth Microdilution Assay
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Ergosterol Biosynthesis Pathway: A Common Antifungal Target
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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